7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone

• IUPAC Name: 7-chloro-1-(4-methoxyphenyl)-3-nitrocinnolin-4-one
• InChI: InChI=1S/C15H10ClN3O4/c1-23-11-5-3-10(4-6-11)18-13-8-9(16)2-7-12(13)14(20)15(17-18)19(21)22/h2-8H,1H3
• InChI Key: CQTWKOHJCCCQNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C=CC(=C3)Cl)C(=O)C(=N2)[N+](=O)[O-]
• Molecular Formula: C15H10ClN3O4
• Molecular Weight: 331.71 g/mol

Description

7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone is a chemical compound that belongs to the class of cinnolinones. It has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone involves the inhibition of the enzyme topoisomerase II, which is involved in DNA replication and transcription. By inhibiting this enzyme, 7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone disrupts the normal functioning of cancer cells, leading to their death.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, 7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone has been shown to exhibit anti-inflammatory and anti-oxidant effects. It has also been shown to inhibit the formation of new blood vessels, which is important in the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone in lab experiments is its potent anti-tumor activity, which makes it a promising candidate for further development as a cancer therapeutic. However, one limitation is its potential toxicity, which must be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for research on 7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone. One direction is to further investigate its mechanism of action and its potential as a treatment for other diseases, such as inflammatory disorders. Another direction is to develop more potent derivatives of 7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone that exhibit improved efficacy and reduced toxicity. Additionally, it may be useful to investigate the potential of 7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone in combination with other anti-cancer agents to enhance its therapeutic activity.

Synthesis Methods

The synthesis of 7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone involves the reaction of 4-methoxybenzaldehyde with 2,4-dichloro-3-nitrobenzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

7-chloro-1-(4-methoxyphenyl)-3-nitro-4(1H)-cinnolinone has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to exhibit potent anti-tumor activity against a variety of cancer cell lines, including breast, lung, prostate, and colon cancer. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.